Cas no 2287268-10-2 (6-chloro-5-fluoro-1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole)

• Product Name: 6-chloro-5-fluoro-1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole
• CAS No: 2287268-10-2
• MF: C₁₁H₁₃ClFN₃O
• MW: 257.691824674606
• CID: 6012675
• PubChem ID: 165740212
• Update Time: 2025-06-08

6-chloro-5-fluoro-1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 6-chloro-5-fluoro-1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole
• 2287268-10-2
• EN300-6749415

• Inchi： 1S/C11H13ClFN3O/c1-11(2,17-3)6-16-10-4-7(12)8(13)5-9(10)14-15-16/h4-5H,6H2,1-3H3
• InChI Key： AZQWONSSEVVMBP-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)N(CC(C)(C)OC)N=N2)F

Computed Properties

• Exact Mass: 257.0731179g/mol
• Monoisotopic Mass: 257.0731179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.9Ų

Additional information on 6-chloro-5-fluoro-1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole

Comprehensive Overview of 6-Chloro-5-Fluoro-1-(2-Methoxy-2-Methylpropyl)-1H-1,2,3-Benzotriazole (CAS No. 2287268-10-2)

6-Chloro-5-fluoro-1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole (CAS No. 2287268-10-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This benzotriazole derivative features a chloro-fluoro substitution pattern, which enhances its reactivity and potential applications in drug discovery. The compound's methoxy-2-methylpropyl side chain further contributes to its lipophilicity, making it a candidate for modulating bioavailability in therapeutic agents.

In recent years, the demand for fluorinated benzotriazoles has surged, driven by their role in the development of small-molecule inhibitors and kinase-targeting drugs. Researchers are particularly interested in how the 6-chloro-5-fluoro moiety influences binding affinity in enzyme inhibition studies. This compound's CAS No. 2287268-10-2 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and material science.

The synthesis of 6-chloro-5-fluoro-1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole typically involves multi-step organic reactions, including halogenation and N-alkylation processes. Its purity and stability are critical for applications in high-throughput screening (HTS) and structure-activity relationship (SAR) studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structural integrity.

From an industrial perspective, this compound aligns with the growing trend of green chemistry and sustainable synthesis. Companies are exploring eco-friendly catalysts and solvent systems to optimize its production. Additionally, its potential as a photo-stabilizer in polymers has sparked interest in the advanced materials sector, where UV resistance is a key performance metric.

Frequently asked questions about CAS No. 2287268-10-2 include its solubility profile, toxicity data, and commercial availability. While it is not classified as hazardous, proper handling protocols are recommended to ensure safety in laboratory settings. The compound's IUPAC name and SMILES notation are often queried by chemists for database registration and patent filings.

In summary, 6-chloro-5-fluoro-1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole represents a versatile building block in modern chemistry. Its applications span from drug design to functional materials, making it a focal point for interdisciplinary research. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in innovation across multiple industries.